Cas no 53586-85-9 (3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile)
53586-85-9 structure
Product Name:3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
CAS No:53586-85-9
MF:C19H23NO
MW:281.392025232315
CID:938770
PubChem ID:324043
Update Time:2025-04-19
3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
- AC1L89VZ
- NSC287551
- NSC-287551
- DTXSID70314722
- 2~2~-Oxo-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~3~,2~4~,2~5~,2~6~-decahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-2~3~-carbonitrile
- 53586-85-9
-
- Inchi: 1S/C19H23NO/c20-14-15-8-7-13-19(18(15)21,16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1,3-4,9-10,15,17H,2,5-8,11-13H2
- InChI Key: FFGUANRCTFBQIS-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)CCCC1(C1C=CC=CC=1)C1CCCCC1
Computed Properties
- Exact Mass: 281.17809
- Monoisotopic Mass: 281.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
- LogP: 4.39748
3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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